BENGHE Foundational & Exploratory

Check Availability & Pricing

N,N-Dibenzylacetamide chemical properties and
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N,N-Dibenzylacetamide

Cat. No.: B082985

N,N-Dibenzylacetamide: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Dibenzylacetamide is a tertiary amide characterized by the presence of two benzyl
groups and an acetyl group attached to a central nitrogen atom. While its direct biological and
pharmacological activities are not extensively documented in publicly available literature, its
structural motif suggests potential applications in organic synthesis and medicinal chemistry as
a scaffold or intermediate. This technical guide provides a detailed overview of the predicted
chemical properties, structure, and plausible experimental protocols for the synthesis and
analysis of N,N-Dibenzylacetamide, based on data from structurally related compounds.

Chemical Structure and Identification

The structure of N,N-Dibenzylacetamide consists of an acetamide core where the two
hydrogen atoms on the nitrogen are substituted with benzyl groups.

Table 1: Structural and Identification Data for N,N-Dibenzylacetamide
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Identifier Value

IUPAC Name N,N-dibenzylacetamide
Molecular Formula Ci6H17NO

Molecular Weight 239.31 g/mol

Canonical SMILES

CC(=0)N(CC1=CC=CC=C1)CC2=CC=CC=C2

InChl Key

Predicted: Based on related structures

CAS Number

Data not readily available

Predicted Physicochemical Properties

Direct experimental data for the physicochemical properties of N,N-Dibenzylacetamide are

scarce. The following table summarizes predicted values based on the properties of structurally

analogous compounds such as N-Benzylacetamide and N,N-Diphenylacetamide.

Table 2: Predicted Physicochemical Properties of N,N-Dibenzylacetamide

Property Predicted Value Notes and References
) ) Based on the melting point of
Likely a solid at room .
) ) ) N-Benzylacetamide (61°C) and
Melting Point temperature. Predicted range: . )
the increased molecular weight
70-90 °C
and symmetry.[1]
) Extrapolated from the boiling
. ' > 300 °C at atmospheric ) )
Boiling Point point of N-Benzylacetamide
pressure
(157 °C at 2 mmHg).
Soluble in organic solvents like  Based on the general solubility
Solubilit ethanol, diethyl ether, acetone,  of amides and the presence of
olubili
Y and chloroform.[2] Insoluble in two large nonpolar benzyl
water. groups.
White to off-white crystalline Typical appearance for a
Appearance

solid.[1]

purified organic amide.
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Proposed Experimental Protocols
Synthesis of N,N-Dibenzylacetamide

A plausible synthetic route to N,N-Dibenzylacetamide is the N-acetylation of dibenzylamine.
Reaction Scheme:
(CeHsCH2)2NH + CH3COCI — (CeéHsCH2)2NC(O)CHs + HCI

Materials:

Dibenzylamine

e Acetyl chloride

o Anhydrous diethyl ether or dichloromethane

o Triethylamine or pyridine (as a base to neutralize HCI)
o Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

» Rotary evaporator

» Standard glassware for organic synthesis

Procedure:

Dissolve dibenzylamine in anhydrous diethyl ether in a round-bottom flask under an inert
atmosphere (e.g., nitrogen or argon).

Add an equimolar amount of a non-nucleophilic base such as triethylamine.

Cool the mixture in an ice bath.

Slowly add one equivalent of acetyl chloride dropwise with stirring.
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 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).
e Upon completion, quench the reaction by adding water.

o Separate the organic layer and wash it successively with saturated sodium bicarbonate
solution and brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator.

e The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water or hexanes/ethyl acetate).

Below is a DOT language script illustrating the proposed synthesis workflow.

Synthesis Workflow for N,N-Dibenzylacetamide

Dibenzylamine + Acetyl Chloride + Base

l

N-Acetylation Reaction

l

Aqueous Workup and Extraction

l

Purification (Recrystallization)

N,N-Dibenzylacetamide
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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